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Taplucainium dry powder inhalation technique

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Taplucainium Chloride

CAS No.: 2489565-37-7

Cat. No.: S12865047

Drug Profile: Taplucainium (NOC-110)

Taplucainium (formerly NTX-1175) is an investigational drug in clinical development. The table below

summarizes its core characteristics based on current public information.

Attribute

Description

Drug Name

Therapeutic
Class

Mechanism of
Action

Indication

Formulation

Dosage Form

Development
Status

Taplucainium (NOC-110) [1] [2]

Novel, charged sodium channel blocker ("nocion") [1] [3]

Charged molecule that enters nociceptors via open large-pore channels (P2X,

TRPV1, TRPAL); inhibits sodium channels to silence activated nociceptors [1].

Refractory or unexplained chronic cough [1] [3]

Dry Powder for Inhalation (DPI) [1] [3]

Premetered, capsule-based DPI [1] [4]

Phase 2b (ASPIRE trial) [1] [2]
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Clinical Development and Formulation

The ASPIRE trial is a Phase 2b, randomized, double-blind, placebo-controlled study investigating the
efficacy, safety, and tolerability of once-daily Taplucainium Inhalation Powder [1] [3]. The trial is planned to

enroll approximately 325 patients at over 100 sites across the US, Canada, UK, and Europe [3] [2].

For formulation, Taplucainium is a premetered dry powder for inhalation, meaning the measured dose is
contained within a capsule that the patient loads into the inhaler device [4]. The "pepper-pot" principle is one
recognized method for the accurate dispensing of powders into such capsules, which requires specialized
equipment to handle low powder weights and strict environmental controls to ensure powder flowability and

dose reproducibility [4].

Mechanism of Action and Cough Reflex Pathway

The following diagram illustrates the proposed mechanism of Taplucainium and its role in inhibiting the

chronic cough reflex.
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How to Proceed for Detailed Protocols

The information available from public sources is necessarily limited at this stage of clinical development. To
acquire the detailed data and methodologies required for robust Application Notes, consider these

approaches:

e Consult Scientific Publications: As the clinical program advances, look for peer-reviewed articles in
journals focusing on pulmonary pharmacology, drug delivery, or cough. These will contain the
experimental details, full protocols, and quantitative data you need.

¢ Monitor Clinical Trial Registries: Websites like ClinicalTrials.gov often provide detailed study
protocols, including inclusion/exclusion criteria, primary and secondary endpoints, and exact dosing
regimens once the trial is active and reporting results.

e Engage with Experts: Attending specialized conferences (like the London International Cough
Symposium, where this drug was presented) is an excellent way to connect directly with the
developing scientists and gain deeper insights.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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